HSP70-IN-1
HSP70-IN-1
HSP70-IN-1 is a heat shock protein (HSP) inhibitor; inhibits the growth of Kasumi-1 cells with an IC50 of 2.3 μM.
Brand Name:
Vulcanchem
CAS No.:
1268273-90-0
VCID:
VC0007340
InChI:
InChI=1S/C24H28N6O2S/c1-29-10-12-30(13-11-29)24-26-16-21(23(28-24)32-17-18-6-3-2-4-7-18)33-20-9-5-8-19(14-20)27-22(31)15-25/h2-9,14,16H,10-13,15,17,25H2,1H3,(H,27,31)
SMILES:
CN1CCN(CC1)C2=NC=C(C(=N2)OCC3=CC=CC=C3)SC4=CC=CC(=C4)NC(=O)CN
Molecular Formula:
C₂₄H₂₈N₆O₂S
Molecular Weight:
464.58
HSP70-IN-1
CAS No.: 1268273-90-0
Inhibitors
VCID: VC0007340
Molecular Formula: C₂₄H₂₈N₆O₂S
Molecular Weight: 464.58
| CAS No. | 1268273-90-0 |
|---|---|
| Product Name | HSP70-IN-1 |
| Molecular Formula | C₂₄H₂₈N₆O₂S |
| Molecular Weight | 464.58 |
| IUPAC Name | 2-amino-N-[3-[2-(4-methylpiperazin-1-yl)-4-phenylmethoxypyrimidin-5-yl]sulfanylphenyl]acetamide |
| Standard InChI | InChI=1S/C24H28N6O2S/c1-29-10-12-30(13-11-29)24-26-16-21(23(28-24)32-17-18-6-3-2-4-7-18)33-20-9-5-8-19(14-20)27-22(31)15-25/h2-9,14,16H,10-13,15,17,25H2,1H3,(H,27,31) |
| Standard InChIKey | LBJCUDZMNPAWPX-UHFFFAOYSA-N |
| SMILES | CN1CCN(CC1)C2=NC=C(C(=N2)OCC3=CC=CC=C3)SC4=CC=CC(=C4)NC(=O)CN |
| Description | HSP70-IN-1 is a heat shock protein (HSP) inhibitor; inhibits the growth of Kasumi-1 cells with an IC50 of 2.3 μM. |
| Reference | [1]. Taldone T, et al. Heat shock protein 70 inhibitors. 2. 2,5//'-thiodipyrimidines, 5-(phenylthio)pyrimidines, 2-(pyridin-3-ylthio)pyrimidines, and 3-(phenylthio)pyridines as reversible binders to an allosteric site on heat shock protein 70. J Med Chem. 2014 Feb 27;57(4):1208-24. |
| Last Modified | Aug 20 2021 |
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